Phenol, 2-(2H-benzotriazol-2-yl)-4,6-bis(1,1,3,3-tetramethylbutyl)-

• CAS RN: 70693-49-1
• Molecular Formula: C28H41N3O
• Molecular Weight: 435.6 g/mol
• IUPAC Name: 2-(benzotriazol-2-yl)-4,6-bis(2,4,4-trimethylpentan-2-yl)phenol
• InChI: InChI=1S/C28H41N3O/c1-25(2,3)17-27(7,8)19-15-20(28(9,10)18-26(4,5)6)24(32)23(16-19)31-29-21-13-11-12-14-22(21)30-31/h11-16,32H,17-18H2,1-10H3
• InChI Key: XDNLOGRBAYJSMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)C(C)(C)CC(C)(C)C

Description

Phenol, 2-(2H-benzotriazol-2-yl)-4,6-bis(1,1,3,3-tetramethylbutyl)- is a useful research compound. Its molecular formula is C28H41N3O and its molecular weight is 435.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 5-liter 3-necked flask fitted with a stirrer, thermometer, reflux condenser and nitrogen inlet was charged 400 grams (0.855 mol) of the o-nitroazobenzene intermediate of Example 1 and 1200 ml of toluene. To the resulting solution was added 260 ml of isopropanol and 260 ml of water. A nitrogen atmosphere was imposed and 175 ml of 50.1% aqueous sodium hydroxide was added. A flask containing 170.0 gram (2.6 gram-atoms) of zinc was connected to the reaction flask by Gooch rubber tubing and the zinc dust was added portionwise to the reaction mixture over a 120-minute period. The zinc was added at such a rate to keep the internal temperature at 70° C. After the zinc was all added, an additional 30 ml of 50.1% sodium hydroxide and 20 grams of zinc were added to insure complete reaction. The reaction mixture was heated for 3 hours at 70° C. The mixture was cooled to room temperature by standing overnight and acidified with 500 ml of concentrated hydrochloric acid.